Cas no 1353989-90-8 (tert-Butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 1353989-90-8
• MF: C₁₆H₂₆N₄O₃S
• MW: 354.467642307281
• MDL: MFCD21098701
• CID: 2091598
• Update Time: 2025-05-19

tert-Butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate

• MDL： MFCD21098701
• Inchi： 1S/C16H26N4O3S/c1-6-22-13-11-12(17-14(18-13)24-5)19-7-9-20(10-8-19)15(21)23-16(2,3)4/h11H,6-10H2,1-5H3
• InChI Key： BUJYIOUNPVQVCF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCN(C(=O)OC(C)(C)C)CC1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on tert-Butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate

tert-Butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 1353989-90-8): An Overview

tert-Butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 1353989-90-8) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of tert-butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate is composed of a piperazine ring substituted with a tert-butyl group at the 1-position and a pyrimidine moiety at the 4-position. The pyrimidine ring is further functionalized with an ethoxy group at the 6-position and a methylthio group at the 2-position. This intricate structure confers unique chemical properties and biological activities that make it an attractive candidate for various pharmaceutical applications.

The synthesis of tert-butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate typically involves multi-step processes, starting from readily available starting materials. One common approach involves the reaction of tert-butyl piperazine-1-carboxylate with a suitably functionalized pyrimidine derivative. The key steps often include nucleophilic substitution reactions, coupling reactions, and protection/deprotection strategies to achieve the desired product with high purity and yield.

In terms of biological activities, recent studies have highlighted the potential of tert-butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate as a modulator of various biological pathways. For instance, it has been shown to exhibit potent activity against certain cancer cell lines, making it a promising lead compound for anticancer drug development. Additionally, its ability to interact with specific receptors and enzymes has been explored in the context of neurodegenerative diseases and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the antiproliferative effects of tert-butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate on human breast cancer cells. The results demonstrated that this compound effectively inhibited cell proliferation by inducing apoptosis and disrupting cell cycle progression. These findings underscore its potential as a therapeutic agent for breast cancer treatment.

Furthermore, research into the pharmacokinetic properties of tert-butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate has provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are essential attributes for drug candidates.

The structural flexibility of tert-butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate also allows for extensive structure–activity relationship (SAR) studies. By systematically modifying various substituents on the piperazine and pyrimidine rings, researchers can optimize the compound's potency and selectivity for specific targets. This approach has led to the identification of several analogs with enhanced biological activities and improved pharmacological properties.

In conclusion, tert-butyl 4-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 1353989-90-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable lead compound for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.